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Compound of Interest

Compound Name: Chaetoglobosin E

Cat. No.: B12298459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Chaetoglobosin E stock solutions for use in various research applications.

Introduction
Chaetoglobosin E is a cytochalasan alkaloid, a class of mycotoxins produced by fungi of the

genus Chaetomium.[1][2] It has garnered interest in the scientific community for its potent

biological activities, including anti-tumor and antifungal properties.[1][3] Accurate and

consistent preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document outlines the recommended procedures for preparing a

stock solution of Chaetoglobosin E.

Chemical Properties and Data
A summary of the key chemical properties of Chaetoglobosin E is provided in the table below

for easy reference.
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Property Value Source(s)

Molecular Formula C₃₂H₃₈N₂O₅ [4]

Molecular Weight 528 g/mol [4]

Appearance

Solid (typically a pale yellow

solid, similar to other

chaetoglobosins)

[5]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and Methanol. Poorly

soluble in water.

[3][4][5][6]

Storage Temperature -20°C [4]

Experimental Protocol: Preparation of a 20 mM
Chaetoglobosin E Stock Solution in DMSO
This protocol describes the preparation of a 20 mM stock solution of Chaetoglobosin E in

DMSO, a commonly used concentration for in vitro studies.[4]

Materials:

Chaetoglobosin E (solid, ≥98% purity)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Procedure:

Safety Precautions: Chaetoglobosin E is a mycotoxin and should be handled with care in a

well-ventilated area or a chemical fume hood. Always wear appropriate PPE.

Determine the Required Mass: Calculate the mass of Chaetoglobosin E needed to prepare

the desired volume of a 20 mM stock solution.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 20 mM stock solution:

Mass (g) = 0.020 mol/L x 0.001 L x 528 g/mol = 0.01056 g = 10.56 mg

Weighing Chaetoglobosin E:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated amount of Chaetoglobosin E powder directly into the tared

microcentrifuge tube.

Dissolving in DMSO:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

Chaetoglobosin E powder. For the example above, add 1 mL of DMSO.

Close the tube tightly.

Solubilization:

Vortex the solution at room temperature until the Chaetoglobosin E is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Gentle warming to room temperature may aid in solubilization if the DMSO is cold, but do

not heat the solution, as chaetoglobosins can be heat-sensitive.[7]

Aliquoting and Storage:
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For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the name of the compound, concentration, solvent, and

date of preparation.

Store the aliquots at -20°C for long-term storage.[4] A similar compound, Chaetoglobosin

A, is stable for at least 2 years under these conditions.

Working Concentrations
The final working concentration of Chaetoglobosin E will depend on the specific experimental

setup. For cell-based assays, the stock solution is typically diluted in cell culture medium to the

desired final concentration. It is crucial to ensure that the final concentration of DMSO in the

culture medium is non-toxic to the cells, generally below 0.5%.

Anti-tumor studies: In studies on esophageal squamous cell carcinoma cells,

Chaetoglobosin E was used at various concentrations, with a reported IC50 value of 2.57

µmol/L for KYSE-30 cells after 48 hours of treatment.[4]

Antifungal studies: For antifungal assays, working concentrations of 2.5 and 5 µg/mL have

been used to treat fungal mycelia.[2][8]

Diagrams
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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